Cas no 106707-52-2 (1,2-Cyclopentanediol, 3-amino-5-(hydroxymethyl)-, (1S,2R,3S,5S)-)
106707-52-2 structure
Product Name:1,2-Cyclopentanediol, 3-amino-5-(hydroxymethyl)-, (1S,2R,3S,5S)-
CAS No:106707-52-2
MF:C6H13NO3
MW:147.172322034836
CID:1178323
PubChem ID:11887845
Update Time:2025-04-20
1,2-Cyclopentanediol, 3-amino-5-(hydroxymethyl)-, (1S,2R,3S,5S)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclopentanediol, 3-amino-5-(hydroxymethyl)-, (1S,2R,3S,5S)-
- (1β,2β,3α,5α)-5-Amino-3-hydroxymethyl-1,2-cyclopentanediol
- (1S,2R,3S,5S)-3-Amino-5-hydroxymethyl-cyclopentane-1,2-diol
- SCHEMBL1368473
- 220497-88-1
- FHNKBDPGQXLKRW-OMMKOOBNSA-N
- 106707-52-2
- DTXSID501186676
- (1S,2R,3S,5S)-3-Amino-5-(hydroxymethyl)-1,2-cyclopentanediol
- (1S,2R,3S,5S)-3-amino-5-(hydroxymethyl)cyclopentane-1,2-diol
- AKOS006338152
-
- Inchi: 1S/C6H13NO3/c7-4-1-3(2-8)5(9)6(4)10/h3-6,8-10H,1-2,7H2/t3-,4-,5-,6+/m0/s1
- InChI Key: FHNKBDPGQXLKRW-OMMKOOBNSA-N
- SMILES: O[C@@H]1[C@@H]([C@H](C[C@H]1CO)N)O
Computed Properties
- Exact Mass: 147.08954328g/mol
- Monoisotopic Mass: 147.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 86.7Ų
Experimental Properties
- PSA: 86.71000
- LogP: -1.25200
1,2-Cyclopentanediol, 3-amino-5-(hydroxymethyl)-, (1S,2R,3S,5S)- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
106707-52-2 (1,2-Cyclopentanediol, 3-amino-5-(hydroxymethyl)-, (1S,2R,3S,5S)-) Related Products
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